1-Methyl-5-nitro-1H-benzo[d]imidazole HCl
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Description
1-Methyl-5-nitro-1H-benzo[d]imidazole hydrochloride, also known as 1-Methyl-5-nitro-1H-1,3-benzimidazole, is a chemical compound with the molecular formula C8H8CLN3O2 . It has a molecular weight of 213.62 . It is a derivative of benzimidazole, a heterocyclic aromatic organic compound that is a fusion of benzene and imidazole .
Molecular Structure Analysis
The InChI code for 1-Methyl-5-nitro-1H-benzo[d]imidazole hydrochloride is 1S/C8H7N3O2.ClH/c1-10-5-9-7-4-6 (11 (12)13)2-3-8 (7)10;/h2-5H,1H3;1H . This indicates the presence of a benzimidazole core structure with a methyl group and a nitro group attached.Physical and Chemical Properties Analysis
1-Methyl-5-nitro-1H-benzo[d]imidazole hydrochloride has a density of 1.4±0.1 g/cm3, a boiling point of 358.6±34.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.8 mmHg at 25°C . It also has an enthalpy of vaporization of 60.4±3.0 kJ/mol and a flash point of 170.7±25.7 °C .Mechanism of Action
Target of Action
1-Methyl-5-nitro-1H-benzo[d]imidazole HCl, also known as MFCD29035108, is a derivative of imidazole . Imidazole derivatives have been reported to show a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities . .
Mode of Action
Imidazole derivatives, in general, are known to interact with their targets, leading to various changes in cellular processes . For instance, some imidazole derivatives have been reported to block signal reception at the level of certain receptors, leading to reduced transcription of specific genes .
Biochemical Pathways
Imidazole derivatives are known to affect a variety of biochemical pathways due to their broad range of biological activities .
Pharmacokinetics
Imidazole is known to be highly soluble in water and other polar solvents, which may influence its bioavailability .
Result of Action
Imidazole derivatives have been reported to have a variety of effects, such as anti-inflammatory and analgesic activities .
Action Environment
Some imidazole synthesis processes can be run under solvent-free conditions , suggesting that the synthesis environment may influence the properties of the resulting compound.
Biochemical Analysis
Biochemical Properties
Imidazole derivatives are known to show a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities
Cellular Effects
It is known that imidazole derivatives can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
Imidazole derivatives can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Properties
IUPAC Name |
1-methyl-5-nitrobenzimidazole;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O2.ClH/c1-10-5-9-7-4-6(11(12)13)2-3-8(7)10;/h2-5H,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMHSNBCLYZAZSO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NC2=C1C=CC(=C2)[N+](=O)[O-].Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.62 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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